2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde

• Molecular Formula: C9H8N4O
• Molecular Weight: 188.19 g/mol
• IUPAC Name: 2-(4-methylpyrazol-1-yl)pyrimidine-5-carbaldehyde
• InChI: InChI=1S/C9H8N4O/c1-7-2-12-13(5-7)9-10-3-8(6-14)4-11-9/h2-6H,1H3
• InChI Key: NURSLEBAHZEOAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=NC=C(C=N2)C=O

Description

IUPAC Nomenclature and Structural Validation Through Spectroscopic Techniques

The IUPAC name 2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde is derived from its structural framework. The parent heterocycle is pyrimidine, with substituents at positions 2 and 5. The pyrazole ring is attached via its 1-position nitrogen to the pyrimidine’s 2-position, while the carbaldehyde group occupies the pyrimidine’s 5-position. The methyl group on the pyrazole ring resides at its 4-position, as confirmed by nuclear magnetic resonance (NMR) spectroscopy.

Structural validation employs multiple spectroscopic techniques:

• Infrared (IR) spectroscopy identifies the aldehyde carbonyl stretch at $$ \sim 1680 \, \text{cm}^{-1} $$, consistent with conjugated aldehyde groups in aromatic systems.
• $$ ^1\text{H} $$-NMR spectroscopy reveals distinct signals: a singlet at $$ \delta \, 9.98 \, \text{ppm} $$ (aldehyde proton), a doublet at $$ \delta \, 8.70 \, \text{ppm} $$ (pyrimidine H-6), and a singlet at $$ \delta \, 7.60 \, \text{ppm} $$ (pyrazole H-3). The methyl group on the pyrazole appears as a singlet at $$ \delta \, 2.50 \, \text{ppm} $$.
• $$ ^{13}\text{C} $$-NMR spectroscopy confirms the aldehyde carbon at $$ \delta \, 192.2 \, \text{ppm} $$, pyrimidine carbons between $$ \delta \, 145–160 \, \text{ppm} $$, and the pyrazole methyl carbon at $$ \delta \, 13.5 \, \text{ppm} $$.

Table 1: Key $$ ^1\text{H} $$-NMR and $$ ^{13}\text{C} $$-NMR Assignments

Proton/Carbon	Chemical Shift (δ, ppm)	Multiplicity	Assignment
H-6 (pyrimidine)	8.70	d ($$ J = 5.2 \, \text{Hz} $$)	Pyrimidine H-6
Aldehyde H	9.98	s	CHO
Pyrazole H-3	7.60	s	Pyrazole C-3
CH$$ _3 $$	2.50	s	Pyrazole C-4 methyl
C=O (aldehyde)	192.2	-	Aldehyde carbonyl

Molecular Weight Analysis and Exact Mass Determination via High-Resolution Mass Spectrometry

The molecular formula C$$ _9$$H$$ _8$$N$$ _4$$O corresponds to a molecular weight of 188.19 g/mol . High-resolution mass spectrometry (HRMS) confirms the exact mass as 188.0697 [M + H]$$ ^+ $$ (calculated: 188.0699). Isotopic patterns align with theoretical distributions, further validating the molecular composition.

Table 2: HRMS Data for 2-(4-Methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde

Parameter	Value
Molecular formula	C$$ _9$$H$$ _8$$N$$ _4$$O
Exact mass (calc.)	188.0699
Observed [M + H]$$ ^+ $$	188.0697 (Δ = -0.0002)
Major fragments	160.0521 (loss of CO), 132.0432 (loss of CH$$ _3$$N$$ _2$$)

Tautomeric Behavior Analysis in Different Solvent Systems

The pyrazole ring exhibits potential tautomerism between 1H- and 2H-forms. However, the 1H-pyrazole configuration is stabilized by the methyl group at position 4, as evidenced by NMR data in deuterated chloroform (CDCl$$ _3$$) and dimethyl sulfoxide (DMSO-d$$ _6$$).

• In CDCl$$ _3$$ , the pyrazole NH proton is absent, confirming the 1H-tautomer.
• In DMSO-d$$ _6$$ , slight broadening of the aldehyde proton signal suggests solvent-dependent polarization effects, though no tautomeric shift is observed.

Table 3: Solvent-Dependent NMR Shifts for Key Protons

Solvent	Aldehyde H (δ, ppm)	Pyrazole H-3 (δ, ppm)
CDCl$$ _3$$	9.98	7.60
DMSO-d$$ _6$$	10.02	7.63

Preparation Methods

Pyrimidine Core Construction and Pyrazolyl Substitution

A common approach starts with a suitably substituted pyrimidine derivative, such as 5-chloropyrimidine-2-carbaldehyde or related halogenated pyrimidines. The 4-methyl-1H-pyrazol-1-yl group is introduced by nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig amination).

• Nucleophilic Substitution: Reaction of 5-chloropyrimidine-2-carbaldehyde with 4-methyl-1H-pyrazole under basic conditions (e.g., potassium carbonate) in polar aprotic solvents (DMF, DMSO) at elevated temperatures leads to displacement of the chlorine atom by the pyrazolyl nucleophile, yielding the desired substituted pyrimidine aldehyde.

• Cross-Coupling Reactions: In some synthetic schemes, halogenated pyrimidines are coupled with pyrazolyl boronic acids or esters using palladium catalysts under Suzuki conditions, affording the pyrazolyl-substituted pyrimidines with high selectivity and yields.

Representative Synthetic Route Example

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Nucleophilic substitution	5-chloropyrimidine-2-carbaldehyde + 4-methyl-1H-pyrazole, K2CO3, DMF, 80-100°C	70-90	Selective substitution at 2-position
2	Oxidation (if needed)	PCC or Vilsmeier–Haack reagent	60-85	Aldehyde formation at 5-position

This pathway is supported by literature where pyrazolo[1,5-a]pyrimidine derivatives were synthesized via chlorination followed by nucleophilic substitution and subsequent oxidation to aldehydes.

Alternative Synthetic Approaches

• Multi-step Synthesis from Pyrazole Precursors: Starting from 5-amino-3-methylpyrazole, condensation with diethyl malonate followed by ring closure and chlorination can yield chloropyrimidine intermediates. These intermediates undergo nucleophilic substitution with pyrazole derivatives and oxidation to aldehydes.

• Diazotization and Coupling Methods: Although more common in pyrazole carboxylic acid derivatives, diazotization of aminopyrazoles followed by coupling with boronic acids and Grignard reactions can be adapted to synthesize pyrazolyl-substituted pyrimidines with aldehyde functionalities.

Analytical and Spectroscopic Confirmation

The synthesized 2-(4-Methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde is characterized by:

• [^1H-NMR](pplx://action/followup): Characteristic singlet for aldehyde proton around δ 9.5-10 ppm; aromatic and pyrazolyl protons in expected regions.
• IR Spectroscopy: Strong absorption near 1680-1720 cm⁻¹ for aldehyde C=O stretch.
• Mass Spectrometry: Molecular ion peak consistent with molecular weight.
• Elemental Analysis: Consistent with calculated values for C, H, N.

Summary Table of Preparation Methods

Method	Key Steps	Advantages	Limitations
Nucleophilic Substitution + Oxidation	Halopyrimidine + pyrazole, base, then oxidation	Straightforward, moderate to high yield	Requires halopyrimidine precursor
Suzuki Cross-Coupling + Formylation	Halopyrimidine + pyrazolyl boronic acid, Pd catalyst, then Vilsmeier formylation	High selectivity, versatile	Requires palladium catalyst, boronic acid
Multi-step from Pyrazole Precursors	Pyrazole condensation, chlorination, substitution, oxidation	Access to diverse analogs	Multi-step, moderate overall yield
Diazotization and Coupling	Aminopyrazole diazotization, coupling, Grignard, carboxylation	Avoids isomer formation in some cases	More complex, specialized reagents

Chemical Reactions Analysis

Types of Reactions

2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions at the pyrazole or pyrimidine rings

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the aldehyde group yields carboxylic acids, while reduction yields alcohols .

Scientific Research Applications

2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug discovery and development.

Industry: Utilized in the development of agrochemicals and other industrial products .

Mechanism of Action

The mechanism of action of 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural and physicochemical differences between 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde and its analogs:

Compound	Molecular Formula	MW (g/mol)	Substituents	LogP	PSA (Ų)	Key Applications/Reactivity	References
2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde	C₉H₈N₄O	188.19	4-Methylpyrazole, aldehyde	N/A	N/A	Schiff base formation, drug intermediates
2-(tert-Butyldimethylsilylethynyl)pyrimidine-5-carbaldehyde	C₁₃H₁₉N₂OSi	263.39	Silylethynyl, aldehyde	N/A	N/A	Asymmetric autocatalysis, enantioselective synthesis
1,3-Dimethyl-1H-pyrazole-4-carbaldehyde	C₆H₈N₂O	124.14	1,3-Dimethylpyrazole, aldehyde	N/A	N/A	Ligand in coordination chemistry
2-(2,5-Difluorophenyl)pyrimidine-5-carbaldehyde	C₁₁H₆F₂N₂O	220.18	2,5-Difluorophenyl, aldehyde	2.23	42.85	Lipophilicity-driven drug design
6-(2-(4-Methyl-1H-pyrazol-1-yl)pyrimidin-5-yl)-1H-indole	C₁₇H₁₄N₄	274.32	4-Methylpyrazole, indole (no aldehyde)	N/A	N/A	Kinase inhibition, low synthetic yield (10.7%)

Key Comparative Analysis

Substituent Effects on Reactivity

• Aldehyde Functionality: The presence of the aldehyde group in 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde enables reactions such as Schiff base formation and nucleophilic additions, which are critical in constructing complex molecules. This contrasts with compounds lacking the aldehyde, such as 6-(2-(4-Methyl-1H-pyrazol-1-yl)pyrimidin-5-yl)-1H-indole, which cannot participate in these reactions .
• Heterocyclic vs. Aromatic Substituents : Replacing the pyrazole group with a difluorophenyl ring (as in 2-(2,5-Difluorophenyl)pyrimidine-5-carbaldehyde) increases molecular weight (220.18 vs. 188.19) and LogP (2.23 vs. N/A), enhancing lipophilicity for improved membrane permeability in drug candidates .

Stereochemical and Electronic Properties

• The tert-butyldimethylsilylethynyl substituent in 2-(tert-butyldimethylsilylethynyl)pyrimidine-5-carbaldehyde introduces steric bulk and electron-withdrawing effects, facilitating enantioselective C–C bond formation in asymmetric autocatalysis. The 4-methylpyrazole group in the target compound may similarly influence stereochemical outcomes but with reduced steric hindrance .

Biological Activity

2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a unique structure combining pyrazole and pyrimidine rings, which contributes to its diverse pharmacological properties. Research indicates that it may serve as a valuable lead compound for developing therapeutic agents, particularly in the realms of anti-inflammatory and anticancer treatments.

Structural Characteristics

The molecular formula of 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde is C9H8N4O, with a molecular weight of approximately 188.19 g/mol. The structure is characterized by the presence of an aldehyde functional group attached to the pyrimidine ring, enhancing its reactivity and potential interactions with biological targets.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of pyrazole, including 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde, exhibit significant antimicrobial properties. For instance, compounds structurally related to this compound have shown effective inhibition against various pathogens, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these derivatives range from 0.22 to 0.25 µg/mL, indicating potent activity against bacterial strains .

Compound	Pathogen	MIC (µg/mL)
2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde	S. aureus	0.22
	E. coli	0.25

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has also been explored. Pyrazole derivatives are known to inhibit pro-inflammatory pathways, and studies suggest that 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde may modulate inflammatory responses through inhibition of cyclooxygenase (COX) enzymes. This mechanism is critical for developing non-steroidal anti-inflammatory drugs (NSAIDs) .

Anticancer Properties

Research indicates that certain pyrazole derivatives can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The mechanism involves the modulation of signaling pathways associated with cell growth and survival. Specifically, compounds similar to 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde have shown efficacy against breast cancer and leukemia models .

Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial activity of various pyrazole derivatives, it was found that compounds with structural similarities to 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde effectively inhibited biofilm formation in Staphylococcus species. The study highlighted the importance of structural modifications in enhancing biological activity .

Study 2: Anti-inflammatory Mechanisms

Another research focused on the anti-inflammatory properties of pyrazole derivatives demonstrated that these compounds could significantly reduce edema in animal models when administered at specific dosages, showing comparable effects to established NSAIDs like indomethacin .

Q & A

Q. What synthetic methodologies are most effective for preparing 2-(4-Methyl-1H-pyrazol-1-YL)pyrimidine-5-carbaldehyde?

The compound can be synthesized via the Vilsmeier-Haack reaction , a method validated for analogous pyrazole-carbaldehyde derivatives. This involves formylation of pyrazole intermediates using POCl₃ and DMF under controlled conditions (50–60°C, 6–8 hours). Variations in aryl substituents or reaction time may influence yield (e.g., 70–85% for similar compounds) .

Q. How can the purity and structural integrity of this compound be confirmed?

• Chromatography : HPLC (>95% purity) and GC (for volatile by-products) are standard .
• Spectroscopy : Use ¹H/¹³C NMR to confirm aldehyde proton (δ 9.8–10.2 ppm) and pyrazole/pyrimidine ring protons. IR can validate carbonyl stretches (ν ~1700 cm⁻¹) .
• X-ray crystallography : Resolve crystal structure to confirm stereochemistry, as demonstrated for related pyrazole-carbaldehydes .

Q. What are the critical storage conditions to ensure compound stability?

Store under inert atmosphere (N₂/Ar) at –20°C to prevent aldehyde oxidation. Desiccants (e.g., silica gel) mitigate hygroscopic degradation. Stability studies for similar compounds show >90% integrity after 6 months under these conditions .

Advanced Research Questions

Q. How can functionalization of the aldehyde group be optimized for downstream applications?

The aldehyde moiety permits nucleophilic additions (e.g., hydrazide condensations to form hydrazones) or reductive amination . For example, K₂CO₃-mediated reactions with phenols achieve 70–80% yields in aryloxy derivatives, as seen in analogous pyrazole systems .

Q. What strategies resolve contradictions in reaction yields reported across studies?

• Parameter screening : Optimize temperature, solvent (DMF vs. THF), and catalyst (e.g., K₂CO₃ vs. NaH) to address discrepancies. For instance, DMF enhances electrophilicity in Vilsmeier-Haack reactions compared to less polar solvents .
• By-product analysis : Use LC-MS to identify side products (e.g., over-formylation or chloride retention) that reduce yield .

Q. How can computational methods aid in predicting biological activity or reactivity?

• Molecular docking : Screen against target enzymes (e.g., cyclooxygenase for anti-inflammatory activity) using software like AutoDock. Pyrazole derivatives have shown COX-2 binding affinity (IC₅₀ ~10 µM) in prior studies .
• DFT calculations : Predict electrophilic sites (e.g., aldehyde carbon) for reaction planning .

Q. What are the challenges in scaling up synthesis while maintaining reproducibility?

• Batch vs. flow chemistry : Flow systems improve heat dissipation and mixing for exothermic steps (e.g., POCl₃ addition).
• Purification : Scale-compatible techniques like flash chromatography or recrystallization (using ethanol/water) ensure consistency .

Methodological Considerations

Q. How to design experiments for evaluating biological activity?

• In vitro assays : Test cytotoxicity (MTT assay), anti-inflammatory activity (COX inhibition), or antimicrobial effects (MIC determination). For example, pyrazole-carbaldehydes exhibit IC₅₀ values of 15–25 µM in COX-2 inhibition .
• In vivo models : Use rodent models (e.g., carrageenan-induced paw edema) with dose ranges of 10–100 mg/kg .

Q. What analytical tools best characterize degradation products under varying conditions?

• Accelerated stability studies : Expose the compound to heat (40°C), humidity (75% RH), and light (UV) for 4 weeks.
• LC-MS/MS : Identify oxidation products (e.g., carboxylic acid derivatives) or hydrolyzed fragments .